Cas no 1171552-15-0 (ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate
• CAS No: 1171552-15-0
• MF: C₁₁H₁₂N₄O₃S
• MW: 280.302980422974
• CID: 5887863
• PubChem ID: 25835688
• Update Time: 2025-06-25

ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-[[(1-methyl-1H-pyrazol-5-yl)carbonyl]amino]-, ethyl ester
• ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate
• AKOS024495933
• 1171552-15-0
• ethyl 2-[(2-methylpyrazole-3-carbonyl)amino]-1,3-thiazole-4-carboxylate
• ethyl 2-(1-methyl-1H-pyrazole-5-carboxamido)thiazole-4-carboxylate
• F5086-0070

• Inchi： 1S/C11H12N4O3S/c1-3-18-10(17)7-6-19-11(13-7)14-9(16)8-4-5-12-15(8)2/h4-6H,3H2,1-2H3,(H,13,14,16)
• InChI Key： XXUUZFGVVYVQPQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC(C1N(C)N=CC=1)=O

Computed Properties

• Exact Mass: 280.06301143g/mol
• Monoisotopic Mass: 280.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 6.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate

Introduction to Ethyl 2-(1-Methyl-1H-Pyrazole-5-amido)-1,3-Thiazole-4-carboxylate (CAS No. 1171552-15-0)

Ethyl 2-(1-Methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate (CAS No. 1171552-15-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate makes it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate consists of a thiazole ring linked to a pyrazole moiety through an amide bond, with an ethyl ester group attached to the thiazole ring. This combination of functional groups imparts specific chemical and biological properties to the compound. The thiazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's binding affinity to biological targets. The pyrazole moiety, on the other hand, is often associated with anti-inflammatory and analgesic activities.

Recent studies have explored the pharmacological properties of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate has also been investigated for its antimicrobial activity. Research has demonstrated that this compound possesses broad-spectrum antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. The ability to target both bacterial and fungal pathogens is particularly valuable in light of the growing global threat of antibiotic resistance.

In addition to its therapeutic applications, ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate has been studied for its potential use in diagnostic imaging. The compound's ability to form stable complexes with metal ions has led to its exploration as a contrast agent in magnetic resonance imaging (MRI). Preliminary studies have shown that metal complexes of this compound exhibit enhanced relaxivity and improved imaging contrast, which could lead to more accurate and detailed medical diagnoses.

The synthesis of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the thiazole ring through a cyclization reaction and the subsequent attachment of the pyrazole moiety via an amide coupling reaction. The final step involves the esterification of the carboxylic acid group to form the ethyl ester derivative. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The physicochemical properties of ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate, such as solubility, stability, and bioavailability, are critical factors that influence its potential as a drug candidate. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under various conditions has also been evaluated, with results indicating that it remains stable at room temperature and under neutral pH conditions.

In conclusion, ethyl 2-(1-methyl-1H-pyrazole-5-amido)-1,3-thiazole-4-carboxylate (CAS No. 1171552-15-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the advancement of modern medicine.